![molecular formula C2H2N2S2 B104684 1,3,4-Thiadiazole-2(3H)-thione CAS No. 18686-82-3](/img/structure/B104684.png)
1,3,4-Thiadiazole-2(3H)-thione
Overview
Description
1,3,4-Thiadiazole-2(3H)-thione (TDT) is a heterocyclic compound containing a thiazole ring and a thione group. It is a versatile compound with a wide range of applications in the field of chemistry, especially in the synthesis of pharmaceuticals, agrochemicals, and polymers. TDT has been extensively studied in recent years due to its unique properties and potential applications in different areas. In
Scientific Research Applications
Synthesis and Structure
- Synthesis and Crystal Structure : 1,3,4-Thiadiazole-2(3H)-thione derivatives are used as intermediates in organic reactions and have applications as insecticides, fungicides, and agricultural pesticides. Their synthesis involves high-temperature processes (F. Jian et al., 2003).
- Molecular Structure Analysis : Detailed studies on the crystal and molecular structure of this compound derivatives provide insights into their properties and potential applications in various fields (S. Kang et al., 2012).
Biological and Pharmacological Activities
- Biological Activities : 1,3,4-Thiadiazole derivatives show a wide range of biological activities, including anticancer, diuretic, antibacterial, antifungal, antitubercular, and leishmanicidal properties. They also exhibit effects on the central nervous system, such as anticonvulsant, anti-inflammatory, antidepressant, analgesic, and anxiolytic effects (Joanna Matysiak, 2015).
- Antiproliferative and Antimicrobial Properties : Certain Schiff bases derived from 1,3,4-thiadiazole compounds demonstrate high DNA protective ability and strong antimicrobial activity, making them potential candidates for chemotherapy drugs (M. Gür et al., 2020).
Tribological and Chemical Properties
- Tribological Study : Some 1,3,4-thiadiazole-2-thione derivatives used as additives in rapeseed oil exhibit good anti-wear and friction-reducing properties, contributing to their use in lubricants and other industrial applications (F. Zhu et al., 2009).
- Tyrosinase Inhibition : 1,3,4-thiadiazole-2(3H)-thiones show potent inhibition of tyrosinase, suggesting their use in developing treatments against hyperpigmentation and potential insecticides (Usman Ghani & N. Ullah, 2010).
Safety and Hazards
Mechanism of Action
Target of Action
2-Mercapto-1,3,4-thiadiazole, also known as 1,3,4-thiadiazole-2-thiol, is a versatile compound that interacts with various targets. It has been found to serve as a ligand for transition metal ions due to the existence of thiol and thione tautomeric forms . This implies that 2-Mercapto-1,3,4-thiadiazole can coordinate in different styles .
Mode of Action
The mode of action of 2-Mercapto-1,3,4-thiadiazole is largely dependent on its targets. For instance, when it acts as a ligand for transition metal ions, it forms complexes with these ions . In one study, two novel complexes were obtained by the reaction of 2-Mercapto-1,3,4-thiadiazole with mercury (II) chloride . The crystal structures show that each mercury (II) is coordinated with two chloride anions and two exocyclic sulfur atoms of two adjacent 2-Mercapto-1,3,4-thiadiazoles .
Biochemical Pathways
The biochemical pathways affected by 2-Mercapto-1,3,4-thiadiazole are diverse, given its wide range of targets. For instance, it has been used in the synthesis of various compounds, yielding products like 2-(ω-haloalkylthio)thiadiazoles and symmetrical bis-thiadiazoles . These products have potential applications in various fields, including organic chemistry .
Result of Action
The result of the action of 2-Mercapto-1,3,4-thiadiazole is largely dependent on its targets and the environmental context. For instance, when it forms complexes with transition metal ions, it can lead to the formation of 2D supramolecular architectures . Moreover, its derivatives have been found to exhibit remarkable biological activities, such as anticancer, antimicrobial, and antiepileptic activities .
Action Environment
The action, efficacy, and stability of 2-Mercapto-1,3,4-thiadiazole can be influenced by various environmental factors. For instance, the formation of complexes with transition metal ions can be influenced by factors such as the presence of other ions and the pH of the solution
properties
IUPAC Name |
3H-1,3,4-thiadiazole-2-thione | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C2H2N2S2/c5-2-4-3-1-6-2/h1H,(H,4,5) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JLAMDELLBBZOOX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=NNC(=S)S1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C2H2N2S2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID8066399 | |
Record name | 1,3,4-Thiadiazole-2(3H)-thione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID8066399 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
118.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
18686-82-3 | |
Record name | 1,3,4-Thiadiazole-2-thiol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=18686-82-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 5-Mercapto-1,3,4-thiadiazole | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0018686823 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 18686-82-3 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=184817 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 1,3,4-Thiadiazole-2(3H)-thione | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | 1,3,4-Thiadiazole-2(3H)-thione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID8066399 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1,3,4-thiadiazole-2(3H)-thione | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.038.624 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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